Cas no 100781-89-3 (Octadecyl Bis(2-phenylphenyl) Phosphite)

• Product Name: Octadecyl Bis(2-phenylphenyl) Phosphite
• CAS No: 100781-89-3
• MF: C₄₂H₅₅O₃P
• MW: 638.858073472977
• CID: 1128661
• PubChem ID: 71332417
• Update Time: 2025-04-20

Octadecyl Bis(2-phenylphenyl) Phosphite Chemical and Physical Properties

Names and Identifiers

• Octadecyl Bis(2-phenylphenyl) Phosphite
• Di[1,1'-biphenyl]-2-yl octadecyl phosphite
• 100781-89-3
• DTXSID90760868

• Inchi： 1S/C42H55O3P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-27-36-43-46(44-41-34-25-23-32-39(41)37-28-19-17-20-29-37)45-42-35-26-24-33-40(42)38-30-21-18-22-31-38/h17-26,28-35H,2-16,27,36H2,1H3
• InChI Key： YRESRCYMPRGTML-UHFFFAOYSA-N
• SMILES： P(OC1=CC=CC=C1C1C=CC=CC=1)(OC1=CC=CC=C1C1C=CC=CC=1)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 638.388883g/mol
• Monoisotopic Mass: 638.388883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 24
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 638.9g/mol
• XLogP3: 15.8
• Topological Polar Surface Area: 27.7Ų